Cas no 40786-45-6 (1,2-Epoxy-3-(2-propylphenoxy)propane)

1,2-Epoxy-3-(2-propylphenoxy)propane structure
40786-45-6 structure
Product Name:1,2-Epoxy-3-(2-propylphenoxy)propane
CAS No:40786-45-6
MF:C12H16O2
MW:192.254243850708
CID:2633762
PubChem ID:12355851
Update Time:2025-04-21

1,2-Epoxy-3-(2-propylphenoxy)propane Chemical and Physical Properties

Names and Identifiers

    • DB-104045
    • SCHEMBL3691180
    • 40786-45-6
    • 1,2-epoxy-3-(2-propylphenoxy)propane
    • TWFDUASEWSCMRO-UHFFFAOYSA-N
    • 1,2-epoxy-3-(2-propylphenoxy) propane
    • 1,2-Epoxy-3-(2-propylphenoxy)propane
    • Inchi: 1S/C12H16O2/c1-2-5-10-6-3-4-7-12(10)14-9-11-8-13-11/h3-4,6-7,11H,2,5,8-9H2,1H3
    • InChI Key: TWFDUASEWSCMRO-UHFFFAOYSA-N
    • SMILES: O1CC1COC1C=CC=CC=1CCC

Computed Properties

  • Exact Mass: 192.115029749Da
  • Monoisotopic Mass: 192.115029749Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 21.8Ų

1,2-Epoxy-3-(2-propylphenoxy)propane Related Literature

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